Cas no 38399-65-4 (Methyl 2'-(bromomethyl)-1,1'-biphenyl-2-carboxylate)

• Product Name: Methyl 2'-(bromomethyl)-1,1'-biphenyl-2-carboxylate
• CAS No: 38399-65-4
• MF: C₁₅H₁₃BrO₂
• MW: 305.166523694992
• MDL: MFCD09751280
• CID: 54866
• PubChem ID: 46735172
• Update Time: 2025-10-29

Methyl 2'-(bromomethyl)-1,1'-biphenyl-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate
• [1,1'-Biphenyl]-2-carboxylic acid, 2'-(bromomethyl)-, methyl ester
• 2'-(BROMOMETHYL)-[1,1'-BIPHENYL]-2-CARBOXYLIC ACID METHYL ESTER
• methyl 2-[2-(bromomethyl)phenyl]benzoate
• 2'-(Bromomethyl)-[1,1'-Biphenyl]-2-Carboxylic AcidMethyl Ester
• AKOS015851000
• DTXSID70673760
• bromomethylbiphenyl-2'-carboxylic acid methyl ester
• Methyl2'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate
• Methyl 2'-(bromomethyl)[1,1'-biphenyl]-2-carboxylate
• A824135
• SCHEMBL5284224
• DS-2454
• CS-0332485
• FT-0649324
• AMY13599
• 38399-65-4
• DB-013920
• Methyl 2'-(bromomethyl)-1,1'-biphenyl-2-carboxylate

• MDL： MFCD09751280
• Inchi： 1S/C15H13BrO2/c1-18-15(17)14-9-5-4-8-13(14)12-7-3-2-6-11(12)10-16/h2-9H,10H2,1H3
• InChI Key： WPLRHUGEKOPRMA-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=CC=1C1C=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 304.01000
• Monoisotopic Mass: 304.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 4

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 423.5℃ at 760 mmHg
• Flash Point: 209.9±26.8 °C
• Refractive Index: 1.593
• PSA: 26.30000
• LogP: 4.03510
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 2'-(bromomethyl)-1,1'-biphenyl-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 2'-(bromomethyl)-1,1'-biphenyl-2-carboxylate

Methyl 2'-(bromomethyl)-1,1'-biphenyl-2-carboxylate (CAS No. 38399-65-4): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

Methyl 2'-(bromomethyl)-1,1'-biphenyl-2-carboxylate, identified by its CAS number 38399-65-4, is a significant intermediate in the realm of chemical biology and medicinal chemistry. This compound, characterized by its biphenyl core structure functionalized with a bromomethyl group and a methyl ester at the second position, has garnered considerable attention due to its utility in synthesizing complex molecules with potential therapeutic applications.

The biphenyl moiety, a cornerstone in the design of pharmaceuticals and agrochemicals, contributes to the compound's rigidity and hydrophobicity, making it an excellent scaffold for drug-like molecules. The presence of the bromomethyl group at the 2' position provides a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings, which are pivotal in constructing biaryl structures prevalent in many bioactive compounds.

The methyl ester functionality at the 2-position not only serves as a protecting group for carboxylic acid derivatives but also can be readily converted into other pharmacophores through hydrolysis or transesterification reactions. This dual reactivity makes Methyl 2'-(bromomethyl)-1,1'-biphenyl-2-carboxylate a versatile building block for medicinal chemists seeking to develop novel small-molecule drugs.

In recent years, significant advancements in the field of drug discovery have highlighted the importance of biaryl compounds in therapeutic intervention. These compounds often exhibit enhanced binding affinity and selectivity due to their planar structure and ability to interact with biological targets through multiple non-covalent interactions. The synthesis of biaryl structures has been further facilitated by the development of efficient synthetic methodologies, with Methyl 2'-(bromomethyl)-1,1'-biphenyl-2-carboxylate playing a crucial role in these processes.

One of the most notable applications of this compound is in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases. By designing molecules that selectively inhibit specific kinases, researchers can modulate these pathways to achieve therapeutic effects. The biphenyl scaffold and the reactive bromomethyl group make Methyl 2'-(bromomethyl)-1,1'-biphenyl-2-carboxylate an ideal precursor for constructing such inhibitors.

Moreover, the compound has found utility in the development of ligands for G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes and are targeted by numerous drugs. The rigid biphenyl structure helps in optimizing receptor binding affinity, while the ester group provides flexibility for further derivatization to fine-tune pharmacological properties.

The use of computational chemistry and high-throughput screening has further accelerated the discovery process by allowing rapid evaluation of large libraries of compounds. Methyl 2'-(bromomethyl)-1,1'-biphenyl-2-carboxylate, with its well-defined structure and reactivity, has been incorporated into many virtual screening campaigns to identify potential hits for further optimization.

In conclusion, Methyl 2'-(bromomethyl)-1,1'-biphenyl-2-carboxylate (CAS No. 38399-65-4) is a valuable intermediate that bridges the gap between fundamental chemical biology principles and practical pharmaceutical applications. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new therapeutic targets and innovative synthetic strategies, this compound is poised to remain at the forefront of drug discovery efforts.